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Compound of Interest

Compound Name: Orphenandrine

Cat. No.: B3060962

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of orphenadrine, a controlled substance, in research and
drug development environments. Adherence to these procedures is critical for regulatory
compliance and laboratory safety.

Regulatory Framework

The disposal of orphenadrine is governed by multiple federal and state regulations. Key
agencies include the Drug Enforcement Administration (DEA), which regulates controlled
substances, and the Environmental Protection Agency (EPA), which oversees hazardous waste
disposal.[1][2] It is imperative that all disposal methods comply with the regulations set forth by
these bodies, as well as institutional and local environmental health and safety (EHS) policies.

Core Disposal Principle: Non-Retrievable State

The primary goal of orphenadrine disposal is to render it "non-retrievable,” meaning it cannot
be readily extracted or abused.[1][3][4] Simply discarding it in the trash, flushing it down the
drain, or mixing it with Kitty litter or coffee grounds is not an acceptable disposal method for
controlled substances in a laboratory setting.[5] These methods are intended for household
disposal and do not meet the stringent requirements for research laboratories.

Authorized Disposal Pathways

There are two primary, compliant pathways for the disposal of orphenadrine from a laboratory:
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» Reverse Distributor: This is the most common and recommended method for disposing of
expired, unwanted, or excess orphenadrine. A reverse distributor is a DEA-licensed company
authorized to handle and destroy controlled substances.[2][5]

o On-Site Witnessed Destruction: In some cases, and in accordance with institutional policy,
on-site destruction may be permissible. This process must be witnessed and meticulously
documented.[1][3][4][6]

Step-by-Step Disposal Procedures
Pathway 1: Disposal via a Reverse Distributor

This procedure outlines the steps for transferring orphenadrine to a licensed reverse distributor.
Experimental Protocol:
e Segregation and Labeling:

o Clearly label the orphenadrine container as "Expired - For Disposal” or "Unwanted - For
Disposal."

o Segregate the container from active stock in a secure, locked location.
o Contact Your Institution's EHS Department:

o Notify your Environmental Health and Safety (EHS) department of your intent to dispose of
a controlled substance. They will have an established procedure and a designated reverse
distributor.

 Inventory and Documentation:

o Complete a DEA Form 41, "Registrants Inventory of Drugs Surrendered.” Your EHS
department will likely provide guidance on filling out this form.[2][3]

o Maintain a precise inventory of the orphenadrine being disposed of, including the name,
form, quantity, and concentration.

e Scheduled Pickup:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.odu.edu/sites/default/files/2025/documents/controlled-substances-used-in-research-policies-procedures.pdf
https://research-compliance.umich.edu/dispose-controlled-substances
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132021
https://drs.illinois.edu/Page/SafetyLibrary/DEAControlledSubstancesGuide
https://www.uthsc.edu/research/safety/documents/controlled-substance-disposal.pdf
https://www.danielshealth.com/knowledge-center/how-safely-dispose-controlled-substances
https://www.odu.edu/sites/default/files/2025/documents/controlled-substances-used-in-research-policies-procedures.pdf
https://drs.illinois.edu/Page/SafetyLibrary/DEAControlledSubstancesGuide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Arrange a scheduled pickup with the reverse distributor through your EHS department.

o Ensure that two authorized individuals from your laboratory are present to witness the
transfer of the controlled substance to the reverse distributor.

e Record Keeping:

o Retain a copy of the completed DEA Form 41 and any shipping or transfer documentation
provided by the reverse distributor for a minimum of two years.[2][3]

Pathway 2: On-Site Witnessed Destruction

This procedure should only be followed if explicitly permitted by your institution's EHS policies
and in strict adherence to their protocol. This often involves the use of a commercially available
chemical digestion kit (e.g., Rx Destroyer).[4]

Experimental Protocol:
e Obtain a Chemical Digestion Kit:

o Procure a chemical digestion kit approved by your EHS department for the destruction of
controlled substances. These kits contain a solvent and a binding agent that renders the
substance non-retrievable.[4]

e Schedule the Destruction:

o Arrange a specific time for the destruction to be witnessed. At least two authorized
individuals must be present for the entire process.[1][4][6]

e Prepare for Destruction:

o In a designated and well-ventilated area, prepare the chemical digestion kit according to
the manufacturer's instructions.

o Have the orphenadrine to be destroyed, your controlled substance logbook, and a DEA
Form 41 ready.

e Perform the Destruction:
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o Carefully add the orphenadrine to the chemical digestion Kit.

o Follow the kit's instructions for ensuring the complete neutralization and rendering of the
drug to a non-retrievable state.

o Both witnesses must observe the entire process.
» Documentation and Record Keeping:

o Immediately following the destruction, complete the DEA Form 41.[3]

o Record the date, time, quantity destroyed, and the names and signatures of both
witnesses in your controlled substance logbook.

o File the completed DEA Form 41 with your controlled substance records for at least two
years.[2][3]

Chemical Incompatibility Data

While a comprehensive chemical compatibility chart for orphenadrine is not readily available,
the following information is crucial for safe handling and disposal.

Incompatible Agents Rationale

Orphenadrine may react with strong oxidizing
Strong Oxidizing Agents agents, potentially leading to a hazardous
reaction.

] Orphenadrine can react with strong acids and
Strong Acids and Bases
bases.[7]

Note: The physical compatibility of orphenadrine citrate with certain intravenous fluids like
Lactated Ringer's and Plasma-Lyte A has been shown to be limited due to pH changes.[8] This
underscores the importance of not mixing orphenadrine with other chemicals outside of a
validated destruction protocol.

Mandatory Visualizations
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Caption: Decision workflow for the proper disposal of orphenadrine.

This guide is intended to provide a framework for the safe and compliant disposal of
orphenadrine. Always consult with your institution's Environmental Health and Safety
department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Article - Laboratory Safety Manual - ... [policies.unc.edu]

e 2. odu.edu [odu.edu]

» 3. - Division of Research Safety | Illinois [drs.illinois.edu]

e 4. uthsc.edu [uthsc.edu]

e 5. research-compliance.umich.edu [research-compliance.umich.edu]
e 6. danielshealth.com [danielshealth.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3060962?utm_src=pdf-body-img
https://www.benchchem.com/product/b3060962?utm_src=pdf-custom-synthesis
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132021
https://www.odu.edu/sites/default/files/2025/documents/controlled-substances-used-in-research-policies-procedures.pdf
https://drs.illinois.edu/Page/SafetyLibrary/DEAControlledSubstancesGuide
https://www.uthsc.edu/research/safety/documents/controlled-substance-disposal.pdf
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.danielshealth.com/knowledge-center/how-safely-dispose-controlled-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 7. Orphenadrine | C18H23NO | CID 4601 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 8. The Physical Compatibility of Orphenadrine Citrate with 0.45% Sodium Chloride, Lactated
Ringer's Solution, and Plasma-Lyte A - PubMed [pubmed.ncbi.nim.nih.gov]
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[https://www.benchchem.com/product/b3060962#orphenandrine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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